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Compound of Interest

Compound Name: 2-Bromonaphthalene

Cat. No.: B093597

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of 2-bromonaphthalene is a critical component of laboratory safety and
environmental responsibility. Due to its chemical properties as a halogenated aromatic
hydrocarbon, this compound is classified as hazardous waste and requires specific handling
and disposal procedures to mitigate risks to personnel and the environment. This guide
provides a comprehensive, step-by-step protocol for the safe management and disposal of 2-
bromonaphthalene.

Immediate Safety and Handling Precautions

Before handling 2-bromonaphthalene, it is imperative to be familiar with its hazard profile and
to use appropriate personal protective equipment (PPE). The compound is harmful if swallowed
and causes serious eye irritation.[1][2]

Personal Protective Equipment (PPE) Requirements:
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PPE Item Specification

Chemical-resistant gloves (e.qg., nitrile rubber),
Gloves .

inspected before use.

Safety glasses with side-shields or chemical
Eye Protection goggles conforming to EN166 (EU) or NIOSH

(US).[1]
Lab Coat Standard laboratory coat, fully buttoned.

Use in a well-ventilated area. If dust or aerosols
Respiratory Protection are generated, a NIOSH/MSHA approved

respirator is recommended.

Handle 2-bromonaphthalene in a well-ventilated place, such as a chemical fume hood, and
avoid the formation of dust and aerosols.[1] Store the chemical in a tightly closed container in a
dry, cool, and well-ventilated area, away from incompatible materials like strong oxidizing
agents.[1][3]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-bromonaphthalene is essential for its

safe handling and disposal.
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Property Value
Molecular Formula C1oH7Br[2][4]
Molecular Weight 207.07 g/mol [2]
White to pale yellow or orange-brown
Appearance
powder/crystals.[4]
Melting Point 52-55 °C[4]
Boiling Point 281-282 °C[4]
- Insoluble in water; soluble in methanol, ethanol,
Solubility
ether, benzene, and chloroform.[4][5]
Density 1.605 g/cm3[4]
Vapor Pressure 0.00565 mmHg at 25°C[4]

Step-by-Step Disposal Protocol

The disposal of 2-bromonaphthalene must adhere to local, state, and federal regulations. It is
classified as a halogenated organic waste and should never be disposed of down the drain.

1. Waste ldentification and Segregation:

o Categorization: Classify 2-bromonaphthalene waste as hazardous chemical waste. While a
specific EPA waste code is not explicitly assigned in the search results, it falls under the
category of halogenated aromatic hydrocarbons. For regulatory purposes, it is best practice
to consult your institution's Environmental Health and Safety (EHS) department for specific
guidance. 2-Chloronaphthalene is listed as a regulated halogenated organic compound, and
2-bromonaphthalene should be managed similarly.[6]

e Segregation: Do not mix 2-bromonaphthalene waste with non-hazardous materials or other
streams of chemical waste unless explicitly instructed by your EHS department. Keeping
halogenated waste separate from non-halogenated waste can reduce disposal costs.

2. Containerization and Labeling:
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o Container: Use a designated, leak-proof, and clearly labeled hazardous waste container that
is compatible with the chemical.

e Labeling: The container must be clearly labeled with "Hazardous Waste" and the specific
contents, "2-Bromonaphthalene.”

3. Storage:

o Store the sealed waste container in a designated cool, dry, and well-ventilated area, away
from incompatible materials such as strong oxidizing agents. The container should be kept
tightly closed when not in use.

4. Professional Disposal:

» Arrange for the collection and disposal of the hazardous waste through a licensed and
certified professional waste disposal service.

e The recommended method of disposal is incineration at an approved industrial facility.[7]

Spill and Decontamination Procedures

In the event of a spill, immediate and appropriate action must be taken to contain the material
and prevent exposure and environmental contamination.

1. Evacuate and Ventilate:

e Immediately evacuate the area and ensure adequate ventilation.
+ Remove all sources of ignition.[1]

2. Containment:

o For solid spills, carefully sweep up the material to avoid dust formation and place it into the
designated hazardous waste container.[3]

» For liquid spills, use an inert absorbent material (e.g., sand, vermiculite) to soak up the
chemical.
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3. Decontamination:
e Thoroughly clean the spill area with soap and water.

o Collect all cleaning materials and contaminated PPE as hazardous waste.

Disposal Workflow

The following diagram outlines the logical workflow for the proper disposal of 2-
bromonaphthalene.
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Caption: Disposal Workflow for 2-Bromonaphthalene.

Disclaimer: This information is provided as a general guide. Always consult the specific Safety
Data Sheet (SDS) for 2-bromonaphthalene and your institution's Environmental Health and
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Safety (EHS) guidelines for definitive disposal procedures. Adherence to all applicable local,
state, and federal regulations is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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